N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide

• IUPAC Name: N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C13H10F3NO4S2/c14-13(15,16)22(18,19)11-8-6-10(7-9-11)17-23(20,21)12-4-2-1-3-5-12/h1-9,17H
• InChI Key: HXDLGMGOXXAXLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)C(F)(F)F
• Molecular Formula: C13H10F3NO4S2
• Molecular Weight: 365.4 g/mol

Description

N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide is a chemical compound known for its unique properties and applications in various fields. It is characterized by the presence of trifluoromethylsulfonyl and benzenesulfonamide groups, which contribute to its reactivity and functionality.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide typically involves the reaction of benzenesulfonamide with trifluoromethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, including temperature, pressure, and the use of high-purity reagents to achieve consistent product quality .

Chemical Reactions Analysis

Types of Reactions

N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions due to the presence of the sulfonamide group.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, leading to the formation of different products.

Triflation: It acts as a mild triflating reagent, converting ketones to enol triflates.

Common Reagents and Conditions

Common reagents used in reactions with this compound include trifluoromethanesulfonic anhydride, triethylamine, and potassium bis(trimethylsilyl)amide. Reactions are typically carried out in organic solvents such as dichloromethane or methanol .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, enol triflates are commonly formed when the compound is used as a triflating reagent .

Scientific Research Applications

N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of enol triflates and other triflated compounds.

Biology: The compound is employed in the synthesis of biologically active molecules, including potential pharmaceutical agents.

Medicine: It is used in the development of drugs and therapeutic agents due to its ability to modify biological molecules.

Industry: The compound finds applications in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide involves its ability to act as an electron-withdrawing group, enhancing the reactivity of adjacent functional groups. This property makes it a valuable reagent in various chemical transformations, including triflation and nucleophilic substitution .

Comparison with Similar Compounds

Similar Compounds

N-Fluorobenzenesulfonimide: This compound is similar in structure and reactivity, often used as a fluorinating reagent.

N-Phenyl-bis(trifluoromethanesulfonimide): Another closely related compound, used in similar applications as a triflating reagent.

Uniqueness

N-[4-(trifluoromethylsulfonyl)phenyl]benzenesulfonamide stands out due to its specific combination of trifluoromethylsulfonyl and benzenesulfonamide groups, which provide unique reactivity and versatility in various chemical reactions and applications .